Cas no 2071419-23-1 (1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate)
1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate
- tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate
- 2071419-23-1
- EN300-7548698
-
- Inchi: 1S/C17H26N2O3/c1-17(2,3)22-16(21)18-14-6-4-5-13(11-14)12-19-9-7-15(20)8-10-19/h4-6,11,15,20H,7-10,12H2,1-3H3,(H,18,21)
- InChI Key: VEWFAGBCJBSTAL-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1=CC=CC(CN2CCC(O)CC2)=C1
Computed Properties
- Exact Mass: 306.19434270g/mol
- Monoisotopic Mass: 306.19434270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 1.170±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 412.5±35.0 °C(Predicted)
- pka: 13.82±0.70(Predicted)
1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7548698-0.05g |
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate |
2071419-23-1 | 95.0% | 0.05g |
$1091.0 | 2025-03-22 | |
| Enamine | EN300-7548698-0.1g |
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate |
2071419-23-1 | 95.0% | 0.1g |
$1144.0 | 2025-03-22 | |
| Enamine | EN300-7548698-0.25g |
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate |
2071419-23-1 | 95.0% | 0.25g |
$1196.0 | 2025-03-22 | |
| Enamine | EN300-7548698-0.5g |
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate |
2071419-23-1 | 95.0% | 0.5g |
$1247.0 | 2025-03-22 | |
| Enamine | EN300-7548698-1.0g |
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate |
2071419-23-1 | 95.0% | 1.0g |
$1299.0 | 2025-03-22 | |
| Enamine | EN300-7548698-2.5g |
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate |
2071419-23-1 | 95.0% | 2.5g |
$2548.0 | 2025-03-22 | |
| Enamine | EN300-7548698-5.0g |
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate |
2071419-23-1 | 95.0% | 5.0g |
$3770.0 | 2025-03-22 | |
| Enamine | EN300-7548698-10.0g |
tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate |
2071419-23-1 | 95.0% | 10.0g |
$5590.0 | 2025-03-22 |
1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate
Comprehensive Overview of 1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate (CAS No. 2071419-23-1)
1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate, identified by its CAS No. 2071419-23-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a carbamate group with a piperidine derivative, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its hydroxy-piperidinyl moiety, which is often associated with enhanced bioavailability and target specificity in medicinal chemistry.
In recent years, the demand for high-purity intermediates like 1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate has surged, driven by advancements in small-molecule therapeutics and precision medicine. The compound’s structural attributes align with current trends in kinase inhibitor design and GPCR-targeted drugs, addressing key challenges in drug solubility and metabolic stability. Its CAS No. 2071419-23-1 serves as a critical identifier for regulatory and procurement purposes, ensuring traceability in global supply chains.
The synthesis of 1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate involves multi-step organic reactions, often requiring chiral resolution techniques to achieve enantiomeric purity. This aligns with industry priorities such as green chemistry and sustainable synthesis, where reducing waste and optimizing yields are paramount. Analytical methods like HPLC and LC-MS are routinely employed to validate its purity, catering to stringent pharmaceutical-grade standards.
From a commercial perspective, CAS No. 2071419-23-1 is frequently searched in conjunction with terms like "carbamate derivatives in drug design", "piperidine-based scaffolds", and "tert-butyl protecting group applications". These long-tail keywords reflect the compound’s niche yet growing relevance in biopharma R&D. Additionally, its potential role in neurodegenerative disease research and inflammatory pathways has sparked academic curiosity, as evidenced by rising citations in peer-reviewed journals.
Regulatory compliance and intellectual property considerations further underscore the importance of 1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate. Patents filed around its synthetic routes or therapeutic uses highlight its commercial viability. As the industry shifts toward personalized medicine, this compound’s modular structure offers flexibility for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug discovery platforms.
In summary, CAS No. 2071419-23-1 represents a convergence of innovative chemistry and therapeutic potential. Its versatility in addressing modern drug development hurdles ensures its continued prominence in scientific discourse, while its SEO-optimized nomenclature facilitates seamless knowledge dissemination across digital platforms.
2071419-23-1 (1,1-Dimethylethyl N-[3-[(4-hydroxy-1-piperidinyl)methyl]phenyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)